Cas no 22808-03-3 (Thiophene, 3,4-bis(1,1-dimethylethyl)-)

Thiophene, 3,4-bis(1,1-dimethylethyl)- structure
22808-03-3 structure
Product name:Thiophene, 3,4-bis(1,1-dimethylethyl)-
CAS No:22808-03-3
MF:C12H20S
MW:196.3522
CID:1411899
PubChem ID:34834

Thiophene, 3,4-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3,4-bis(1,1-dimethylethyl)-
    • 3,4-ditert-butylthiophene
    • 3,4-ditert-butyl-thiophene
    • 3,4-Di-tert-butyl-thiophene
    • SCHEMBL50659
    • AKOS006318784
    • DTXSID30275108
    • 3,4-di-t-butylthiophene
    • 3,4-di-tert-butylthiophene
    • 22808-03-3
    • Inchi: InChI=1S/C12H20S/c1-11(2,3)9-7-13-8-10(9)12(4,5)6/h7-8H,1-6H3
    • InChI Key: MVJIADFSQHXQBL-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CSC=C1C(C)(C)C

Computed Properties

  • Exact Mass: 196.1287
  • Monoisotopic Mass: 196.12857181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0

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